5-Methylcyclocytidine hydrochlorine

• Molecular Formula: C10H14ClN3O4
• Molecular Weight: 275.69 g/mol
• InChI: InChI=1S/C10H13N3O4.ClH/c1-4-2-13-9-7(6(15)5(3-14)16-9)17-10(13)12-8(4)11;/h2,5-7,9,11,14-15H,3H2,1H3;1H/t5-,6-,7+,9-;/m1./s1
• InChIKey: NTLAKIOXMNOMIC-HSMTUSTJSA-N

5-Methylcyclocytidine Hydrochloride: CAS 51391-96-9 Chemical Identity and Procurement Specifications

5-Methylcyclocytidine hydrochloride (CAS: 51391-96-9), also known as 2,2′-anhydro-5-methylcytidine hydrochloride, is a cytidine analog featuring a characteristic 2,2′-anhydro linkage that forms a rigid tricyclic furo-oxazolo-pyrimidine scaffold . Its molecular formula is C10H14ClN3O4 with a molecular weight of 275.69 g/mol . The hydrochloride salt form enhances aqueous solubility relative to the free base, with commercial suppliers typically offering purity specifications of ≥95% to ≥98% as determined by HPLC . The compound is primarily recognized as a synthetic intermediate rather than a terminal bioactive agent, serving as a key building block in nucleoside analog synthesis pathways [1].

Synthetic intermediate for arabinofuranosyl nucleosides

Hydrochloride salt supports aqueous solubility

Unique 2,2′-anhydro bridge enables specific synthesis

• [1] Molaid Chemical Database. 5-Methylcyclocytidine hydrochloride | 51391-96-9. Preparation and Uses: Intermediate in the synthesis of 1-β-D-arabinofuranosyl-5-methylcytosine (A774180). View Source

Why Generic Nucleoside Analogs Cannot Substitute for 5-Methylcyclocytidine Hydrochloride in Specialized Synthesis

Substituting 5-methylcyclocytidine hydrochloride with generic cytidine or other cytidine analogs in synthetic workflows is not feasible due to its unique 2,2′-anhydro bridge structure, which creates a conformationally locked tricyclic system absent in standard nucleosides . This anhydro linkage renders the compound a specialized synthon, most notably as a required intermediate for producing 1-β-D-arabinofuranosyl-5-methylcytosine (A774180), an antiviral nucleoside candidate that cannot be accessed via unmodified cytidine precursors [1]. Furthermore, commercial procurement of this compound demands attention to specification differences across vendors—purity grades range from 95% to ≥98%, and analytical characterization may vary significantly between suppliers . The combination of structural uniqueness and documented synthetic role creates a substitution barrier that generic nucleoside analogs cannot overcome.

• Structural uniqueness 2,2′-anhydro tricyclic scaffold absent in standard cytidine analogs may limit direct replacement.
• Synthetic role Documented intermediate for A774180; generic nucleosides lack this synthetic pathway context.
• Vendor specifications Purity and characterization differences across suppliers may affect reproducibility.

• [1] Chemdad. CMC.HCI Usage and Synthesis: 5-Methylcyclocytidine Hydrochlorine is an intermediate in the synthesis of 1-β-D-Arabinofuranosyl-5-methylcytosine (A774180) which is a potential antiviral nucleoside. View Source

5-Methylcyclocytidine Hydrochloride: Comparative Evidence for Scientific Selection and Procurement

Structural Differentiation: 2,2′-Anhydro Bridge Defines Unique Tricyclic Scaffold

5-Methylcyclocytidine hydrochloride contains a 2,2′-anhydro linkage between the C2 position of the pyrimidine base and the C2′ position of the ribose sugar, forming an oxazolo-furo-pyrimidine tricyclic system . This structural feature is absent in natural cytidine (unmodified nucleoside), 5-azacytidine (triazine ring replacement), decitabine (5-aza-2′-deoxycytidine), and zebularine (pyrimidin-2-one lacking 4-amino group) [1]. The anhydro bridge confers conformational rigidity and distinct chemical reactivity suitable for specific synthetic transformations, particularly the synthesis of arabinofuranosyl nucleosides .

2,2′-Anhydro bridge

Class-level

Present in target; absent in cytidine, 5-azacytidine, decitabine, zebularine

Unique bridge may limit direct structural substitution.

Structure inferred from IUPAC and database characterization.

Evidence Dimension	Structural feature: 2,2′-anhydro bridge (cyclonucleoside formation)
Target Compound Data	Present; tricyclic furo-oxazolo-pyrimidine scaffold with IUPAC name (2R,4R,5R,6S)-4-(hydroxymethyl)-10-imino-11-methyl-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-5-ol hydrochloride
Comparator Or Baseline	Cytidine (natural): No anhydro bridge, standard bicyclic nucleoside structure; 5-Azacytidine: Triazine ring replacement, no anhydro bridge; Decitabine: 5-aza-2′-deoxycytidine, no anhydro bridge; Zebularine: Pyrimidin-2-one, no anhydro bridge [1]
Quantified Difference	Qualitative structural difference: Unique 2,2′-anhydro cyclonucleoside linkage present in target compound; absent in all comparators listed
Conditions	Structural analysis based on IUPAC nomenclature and SMILES/InChI characterization

Why This Matters

The 2,2′-anhydro bridge defines the compound's primary utility as a synthetic intermediate for accessing arabinofuranosyl nucleosides that cannot be prepared from standard cytidine analogs, making structural substitution impossible.

• [1] Gowher H, Jeltsch A. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biology & Therapy. 2004;3(11):1062-1068. Comparative structural analysis of cytidine analogs including 5-azacytidine, decitabine, and zebularine. View Source

Synthetic Utility: Verified Intermediate for Antiviral Nucleoside A774180

Multiple independent sources document 5-methylcyclocytidine hydrochloride as a synthetic intermediate specifically for 1-β-D-arabinofuranosyl-5-methylcytosine (A774180), a potential antiviral nucleoside [1] [2] . This established synthetic route distinguishes the compound from generic cytidine, which cannot serve as a direct precursor to arabinofuranosyl nucleosides without additional protection-deprotection sequences. The documented pathway provides traceable synthetic utility that other cytidine analogs (azacitidine, decitabine, zebularine) do not offer for this specific target molecule.

Synthetic route to A774180

Reported

Documented intermediate in multiple supplier and database entries

Documented precedent may support procurement for A774180 synthesis.

Supplier documentation and chemical databases.

Evidence Dimension	Documented synthetic role as intermediate
Target Compound Data	Documented as intermediate for synthesis of 1-β-D-arabinofuranosyl-5-methylcytosine (A774180) in multiple supplier and database entries [1] [2]
Comparator Or Baseline	Cytidine (natural): No documented role as direct precursor to A774180; Azacitidine/Decitabine: Clinical DNMT inhibitors with different synthetic utility, not precursors to A774180
Quantified Difference	Qualitative difference: Target compound has documented, specific synthetic application; comparators lack this specific documented utility
Conditions	Synthetic chemistry context based on supplier documentation and chemical database entries

Why This Matters

Procurement decisions for synthetic chemistry applications require compounds with verified, documented utility; 5-methylcyclocytidine hydrochloride has established precedent as an intermediate for A774180, while alternative nucleoside analogs lack this specific documentation.

• [1] Chemdad. CMC.HCI Usage and Synthesis: 5-Methylcyclocytidine Hydrochlorine is an intermediate in the synthesis of 1-β-D-Arabinofuranosyl-5-methylcytosine (A774180) which is a potential antiviral nucleoside. View Source
• [2] Molaid Chemical Database. 5-Methylcyclocytidine hydrochloride | 51391-96-9. Uses: Intermediate in the synthesis of 1-β-D-arabinofuranosyl-5-methylcytosine (A774180). View Source

Hydrochloride Salt Form: Enhanced Aqueous Solubility and Stability

5-Methylcyclocytidine hydrochloride is supplied as the hydrochloride salt, which enhances aqueous solubility compared to the free base form . The compound is reported as readily soluble in water and methanol , with calculated partition coefficient (LogP) of approximately -0.9 [1], indicating hydrophilic character favorable for aqueous experimental systems. This property is particularly relevant for in vitro assays requiring dissolution in aqueous buffers or cell culture media without the need for organic co-solvents that may introduce confounding variables.

Aqueous solubility

Reported

LogP −0.9; soluble in water and methanol

Hydrochloride salt may support aqueous solubility for in vitro assays.

Class-level inference; no head-to-head comparison.

Evidence Dimension	Aqueous solubility and LogP
Target Compound Data	Hydrochloride salt form; readily soluble in water and methanol ; Calculated LogP = -0.9 [1]
Comparator Or Baseline	Free base cytidine analogs (non-salt forms): Generally lower aqueous solubility; LogP values for decitabine ≈ -1.9, azacitidine ≈ -2.2 (class-level inference, no direct head-to-head comparison data available for this specific compound)
Quantified Difference	Target compound LogP = -0.9 indicates balanced hydrophilic character; hydrochlorination provides solubility advantage over free base forms
Conditions	Physicochemical property calculations and solubility observations based on supplier documentation and database entries

Why This Matters

For in vitro experimental workflows requiring dissolution in aqueous buffers, the hydrochloride salt form reduces solvent-related experimental variability and simplifies assay preparation compared to less soluble free base analogs.

• [1] Molaid Chemical Database. 5-Methylcyclocytidine hydrochloride | 51391-96-9. Calculated Properties: Octanol/water partition coefficient (LogP): -0.9. View Source

Purity and Analytical Characterization: Vendor Specification Variability

Commercial suppliers offer 5-methylcyclocytidine hydrochloride with varying purity specifications and analytical documentation. Fluorochem supplies the compound at 95% purity , while InvivoChem specifies ≥98% purity as determined by HPLC . This specification range (95% to ≥98%) is narrower than the broader purity ranges observed for some research-grade nucleoside analogs, suggesting relatively consistent manufacturing quality. However, procurement decisions should account for end-use requirements—≥98% purity may be necessary for applications where impurities could interfere with sensitive synthetic reactions or biological assays, while 95% purity may suffice for initial synthetic exploration or method development .

Purity specifications

Data to verify

95% (Fluorochem); ≥98% HPLC (InvivoChem)

Vendor purity differences may require specification review for sensitive applications.

Supplier specifications only; independent verification not available.

Evidence Dimension	Commercial purity specifications
Target Compound Data	95% purity (Fluorochem) ; ≥98% purity by HPLC (InvivoChem)
Comparator Or Baseline	Research-grade nucleoside analogs: Typical purity ranges from 90% to ≥99% depending on supplier and analytical method
Quantified Difference	Purity difference of 3 percentage points between vendors (95% vs. ≥98%)
Conditions	Commercial supplier specifications; analytical methods include HPLC

Why This Matters

Understanding vendor-to-vendor purity variation enables informed procurement decisions: higher purity (≥98%) should be prioritized for sensitive synthetic applications or biological assays where impurities may confound results, while 95% grade may be cost-effective for method development.

Optimal Research and Industrial Use Cases for 5-Methylcyclocytidine Hydrochloride

Synthesis of 1-β-D-Arabinofuranosyl-5-methylcytosine (A774180) and Related Arabinofuranosyl Nucleosides

This compound serves as a documented intermediate for synthesizing 1-β-D-arabinofuranosyl-5-methylcytosine (A774180), a potential antiviral nucleoside [1] [2]. The 2,2′-anhydro bridge structure enables stereoselective synthesis of arabinofuranosyl nucleosides that are inaccessible via standard cytidine precursors . Research groups developing antiviral nucleoside libraries or exploring structure-activity relationships of arabinofuranosyl derivatives should prioritize this compound over generic cytidine analogs that lack the required anhydro linkage for this synthetic transformation.

Aqueous-Based In Vitro Assays Requiring High Solubility Nucleoside Analogs

With calculated LogP of -0.9 and reported ready solubility in water as the hydrochloride salt, this compound is well-suited for in vitro assays requiring dissolution in aqueous buffers or cell culture media [1] [2]. Unlike more lipophilic nucleoside analogs that require DMSO or organic co-solvents, 5-methylcyclocytidine hydrochloride can be prepared in aqueous solutions, reducing solvent-related experimental artifacts . This property is particularly valuable for assays where organic solvents may interfere with cellular physiology or enzymatic activity.

Reference Standard for Analytical Method Development in Nucleoside Analog Characterization

With well-defined physicochemical properties including molecular weight (275.69 g/mol), exact mass (275.067), defined stereochemistry (4 stereocenters), and available purity specifications (95% to ≥98%), this compound can serve as a reference standard for developing HPLC, LC-MS, or NMR analytical methods for related cyclonucleosides [1] [2]. The compound's unique tricyclic scaffold and anhydro bridge provide distinctive spectral signatures useful for method validation and impurity profiling .

Mechanistic Studies of Nucleoside Transport and Metabolism

The conformationally locked tricyclic structure imposed by the 2,2′-anhydro bridge makes this compound a valuable probe for studying nucleoside transporter specificity and nucleoside kinase substrate requirements [1]. Unlike flexible natural nucleosides that can adopt multiple conformations, the rigid scaffold of 5-methylcyclocytidine hydrochloride provides a structurally defined tool for investigating the conformational preferences of nucleoside-metabolizing enzymes and transport proteins [2].

Application

Selection Property

Validation Focus

Arabinofuranosyl nucleoside synthesis

Documented intermediate for A774180

Verify synthetic route fidelity

In vitro aqueous assays

Hydrochloride salt solubility

Confirm dissolution in buffer without co-solvents

Analytical reference standard

Defined stereochemistry and mass

Validate HPLC/LC-MS method specificity

Nucleoside transporter studies

Conformationally rigid scaffold

Assess substrate specificity in transport assays

• [1] Chemdad. CMC.HCI Usage and Synthesis: 5-Methylcyclocytidine Hydrochlorine is an intermediate in the synthesis of 1-β-D-Arabinofuranosyl-5-methylcytosine (A774180). View Source
• [2] Molaid Chemical Database. 5-Methylcyclocytidine hydrochloride. Uses: Intermediate in the synthesis of 1-β-D-arabinofuranosyl-5-methylcytosine (A774180). View Source